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This in-depth technical guide provides a comprehensive analysis of the spectral data of N-
formylcarbazole (also known as 9-formylcarbazole or carbazole-9-carbaldehyde), a key
heterocyclic compound with significant applications in medicinal chemistry and materials
science. This document is intended for researchers, scientists, and drug development
professionals, offering a detailed exploration of its Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS) characteristics. The causality behind experimental
choices and data interpretation is emphasized to ensure a thorough understanding of the
molecule's structural features.

Introduction: The Significance of N-Formylcarbazole

Carbazole and its derivatives are a critical class of nitrogen-containing heterocyclic
compounds, widely recognized for their diverse biological activities, including antimicrobial,
antitumor, and neuroprotective properties. The introduction of a formyl group at the 9-position
(the nitrogen atom) of the carbazole nucleus yields N-formylcarbazole, a versatile
intermediate for the synthesis of more complex carbazole-based structures. Understanding the
precise spectral signature of this molecule is paramount for reaction monitoring, quality control,
and the rational design of novel therapeutics and organic materials.
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The structure of N-formylcarbazole, with its tricyclic aromatic system and the electron-

withdrawing formyl group, gives rise to a unique set of spectral data. This guide will dissect
these features in detail.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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